2-(4,4-Dimethylcyclohexylidene)-1,3-dithiane

• CAS RN: 828271-16-5
• Molecular Formula: C12H20S2
• Molecular Weight: 228.4 g/mol
• IUPAC Name: 2-(4,4-dimethylcyclohexylidene)-1,3-dithiane
• InChI: InChI=1S/C12H20S2/c1-12(2)6-4-10(5-7-12)11-13-8-3-9-14-11/h3-9H2,1-2H3
• InChI Key: BWQIZYILUOHQDF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=C2SCCCS2)CC1)C

Description

2-(4,4-Dimethylcyclohexylidene)-1,3-dithiane is a useful research compound. Its molecular formula is C12H20S2 and its molecular weight is 228.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-trimethylsily-1,3-dithiane (42.3 g, 0.22 mol) in THF (400 mL) at 0° C. under an argon atmosphere was added a solution of n-butyl lithium (2.5 M in hexanes, 88 mL, 0.22 mol) and the mixture was cooled to −78° C. A solution of 4,4-dimethyl cyclohexanone (13.9 g, 0.11 mol) in THF (50 mL) was added over 10 min. After 2 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (200 mL). The aqueous phase was extracted with EtOAc (200 mL×2) and the combined organic layers were dried (MgSO4) and were evaporated. The reaction by-products were removed by vacuum distillation to yield the desired product as a white wax (21 g, 85%). MH+229